Cas no 2168986-60-3 (3-bromo-2-cyclohexylpropan-1-ol)

• Product Name: 3-bromo-2-cyclohexylpropan-1-ol
• CAS No: 2168986-60-3
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5890421
• PubChem ID: 165505090
• Update Time: 2025-10-28

3-bromo-2-cyclohexylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-cyclohexylpropan-1-ol
• EN300-1459251
• 2168986-60-3

• Inchi： 1S/C9H17BrO/c10-6-9(7-11)8-4-2-1-3-5-8/h8-9,11H,1-7H2
• InChI Key： MIDHFRZKBAUXBX-UHFFFAOYSA-N
• SMILES： BrCC(CO)C1CCCCC1

Computed Properties

• Exact Mass: 220.04628g/mol
• Monoisotopic Mass: 220.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-bromo-2-cyclohexylpropan-1-ol

3-Bromo-2-Cyclohexylpropan-1-Ol: A Comprehensive Overview

3-Bromo-2-cyclohexylpropan-1-ol, also known by its CAS number 2168986-60-3, is a versatile organic compound with a unique structure that makes it a valuable component in various chemical and pharmaceutical applications. This compound is characterized by its bromine atom attached to the third carbon of a propanol backbone, with a cyclohexyl group substituting the second carbon. The presence of both the bromine and cyclohexyl groups imparts distinctive chemical properties, making it an interesting subject for research and industrial use.

The synthesis of 3-bromo-2-cyclohexylpropan-1-ol typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium catalysts in coupling reactions to construct the cyclohexyl group with high precision. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

In terms of physical properties, 3-bromo-2-cyclohexylpropan-1-ol exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The compound's hydroxyl group facilitates hydrogen bonding, contributing to its moderate polarity and reactivity in both acidic and basic environments.

The chemical reactivity of 3-bromo-2-cyclohexylpropan-1-ol is primarily influenced by its functional groups. The hydroxyl group can undergo oxidation to form a ketone or further oxidize to a carboxylic acid, depending on the reaction conditions. The bromine atom serves as an excellent leaving group in substitution reactions, making it amenable to nucleophilic substitutions with various reagents such as hydroxides or amines. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and antioxidants.

One of the most promising applications of 3-bromo-2-cyclohexylpropan-1-ol lies in the field of pharmacology. Its structure allows for easy modification to create derivatives with enhanced bioavailability and therapeutic effects. For example, researchers have successfully synthesized analogs that exhibit potent anti-cancer activity by targeting specific signaling pathways. These findings underscore the compound's potential as a lead molecule in drug discovery programs.

In addition to its pharmacological applications, 3-bromo-2-cyclohexylpropan-1-ol has found utility in materials science. Its ability to form stable polymers under certain conditions has led to its exploration as a building block for advanced materials such as biodegradable plastics and high-performance adhesives. Recent breakthroughs in polymerization techniques have further expanded its applicability in this domain.

The environmental impact of 3-bromo-2-cyclohexylpropan-1-ol has also been a topic of interest among researchers. Studies indicate that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to simpler alcohols. Efforts are ongoing to develop eco-friendly methods for its production and disposal, aligning with global sustainability goals.

In conclusion, 3-bromo-2-cyclohexylpropan-1-ol, with its unique structure and diverse reactivity, continues to be a focal point in both academic research and industrial applications. Its role as an intermediate in drug development, coupled with its potential in materials science, positions it as a compound of significant importance in the modern chemical landscape. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its relevance in various fields.